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Compound of Interest

Compound Name: Sodium DL-malate

Cat. No.: B12396965

Get Quote

This document provides crucial safety protocols and logistical procedures for the handling and

disposal of Sodium DL-malate, tailored for research, scientific, and drug development

professionals. Our aim is to furnish you with comprehensive, actionable information that

enhances laboratory safety and operational efficiency, establishing this guide as a trusted

resource for chemical handling.

Hazard Identification and Personal Protective Equipment
(PPE)
Sodium DL-malate may cause skin, eye, and respiratory irritation.[1][2] Adherence to the

following PPE guidelines is mandatory to ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[3]

To protect against dust

particles and potential

splashes.

Hand Protection

Use chemical-impermeable

gloves (e.g., nitrile, neoprene,

or PVC).[3][4][5] Gloves must

be inspected before use.

To prevent skin irritation and

allergic reactions upon contact.

[1][2][5]

Respiratory Protection

When dust is generated, use a

NIOSH/MSHA approved air-

purifying respirator with a P1

filter or a full-face respirator if

exposure limits are exceeded.

[1][6]

To prevent respiratory tract

irritation from inhalation of

dust.[1][2]

Protective Clothing

Wear a lab coat or other

suitable protective clothing.[3]

Ensure footwear covers the

entire foot; perforated shoes or

sandals are not permitted.[7]

To minimize skin contact with

the chemical.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedures to ensure the safe handling of Sodium DL-malate from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area with the container tightly closed.[1][8][9]

Recommended storage is below +30°C.[10]
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Store away from incompatible materials such as strong oxidizing agents, peroxides, and

strong mineral acids.[6][9]

2. Preparation and Handling:

Handle Sodium DL-malate in a well-ventilated area, such as a chemical fume hood,

especially when dust may be generated.[3][5][6]

Avoid the formation and inhalation of dust.[1][3][6]

Use non-sparking tools to prevent ignition sources.[3]

Wash hands thoroughly after handling the substance.[1][6]

Do not eat, drink, or smoke in the handling area.[6]

3. In Case of a Spill:

Evacuate personnel from the immediate area.[1][3]

Wear the appropriate PPE as detailed above.

For dry spills, carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[4][5] Avoid generating dust.[1]

Prevent the spilled material from entering drains or waterways.[1][3][8]

Clean the affected area thoroughly.[1]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][3][11]

If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of

soap and water.[1][6] If skin irritation occurs, get medical help.[1][2]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1][6] If eye irritation persists, seek medical advice.[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.[3]

Disposal Plan
Proper disposal of Sodium DL-malate and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of the contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[1]

Relatively unreactive organic solids should be collected in a designated container for solid

waste (Container C).[10]

Alternatively, the material can be incinerated as an admixture with fuel in a facility equipped

with a scrubber.[4]

2. Contaminated PPE Disposal:

Contaminated clothing should be removed and washed before reuse.[1]

Disposable items such as gloves should be placed in a sealed bag and disposed of as

chemical waste.

Workflow for Safe Handling of Sodium DL-Malate
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1. Preparation
- Verify availability of SDS

- Put on required PPE
(Goggles, Gloves, Lab Coat)

2. Handling
- Use in well-ventilated area

- Avoid dust generation
- Use non-sparking tools

Proceed to Handling

3. Storage
- Store in cool, dry place

- Keep container tightly closed
- Segregate from incompatibles

After Use

4. Spill Response
- Evacuate area

- Wear PPE
- Contain and collect spill

- Clean affected area

If Spill Occurs

5. Disposal
- Dispose of in labeled container

- Follow local regulations
- Dispose of contaminated PPE

After Experiment is Complete
First Aid

(Inhalation, Skin/Eye Contact, Ingestion)

If Exposure OccursFor Subsequent Use

Collected Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sodium DL-malate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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